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Compound of Interest

Compound Name: 2-Hexyl-1-dodecanol

Cat. No.: B1181050

For researchers, scientists, and professionals in drug development, a precise understanding of
a molecule's fundamental properties is paramount. This technical guide provides a detailed
examination of the molecular weight and chemical formula of 2-Hexyl-1-dodecanol, a
branched-chain primary alcohol. Due to inconsistencies in nomenclature across chemical
suppliers and databases, this guide also addresses the closely related compound, 2-Hexyl-1-
decanol, to prevent potential confusion.

Molecular Formula and Weight

The molecular characteristics of these compounds are summarized below. It is crucial to note
the distinction between 2-Hexyl-1-dodecanol and 2-Hexyl-1-decanol, as the difference in their
carbon backbones significantly impacts their molecular weight.

Compound Name Chemical Formula Molecular Weight ( g/mol )
2-Hexyl-1-dodecanol C18H380 270.50
2-Hexyl-1-decanol C16H340 242.44

The discrepancy in data arises from the parent alcohol chain: "-dodecanol” signifies a 12-
carbon chain, while "-decanol” indicates a 10-carbon chain. The "2-Hexy!" substituent adds six
carbons to the second position of the main chain.

Chemical Structure and Nomenclature
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To clarify the relationship between the chemical names and their corresponding molecular
formulas, the following diagram illustrates the structural information.

Nomenclature and Molecular Properties

This visualization clearly distinguishes between the two commonly referenced compounds,
linking their names to their respective chemical formulas and molecular weights. Researchers
should exercise diligence in verifying the specific carbon chain length when sourcing or utilizing
these alcohols to ensure the correct compound is being used in experimental protocols.

 To cite this document: BenchChem. [Unraveling the Molecular Identity of 2-Hexyl-1-
dodecanol: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1181050#2-hexyl-1-dodecanol-molecular-weight-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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